Cas no 932875-69-9 (5-1-(Ethylsulfonyl)piperidin-3-yl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-1-(Ethylsulfonyl)piperidin-3-yl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 932875-69-9
• MF: C₁₀H₁₈N₄O₂S₂
• MW: 290.405519008636
• MDL: MFCD08569901
• CID: 3150045
• PubChem ID: 17126935
• Update Time: 2025-10-31

5-1-(Ethylsulfonyl)piperidin-3-yl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-[1-(Ethylsulfonyl)piperidin-3-yl]-4-methyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 5-[1-(ethylsulfonyl)-3-piperidinyl]-2,4-dihydro-4-methyl-
• AKOS016345361
• H22942
• ALBB-003576
• MFCD08569901
• STK482331
• AKOS003399043
• 932875-69-9
• BBL017775
• VS-06483
• CS-0321748
• 3-(1-ethylsulfonylpiperidin-3-yl)-4-methyl-1H-1,2,4-triazole-5-thione
• 5-[1-(ethanesulfonyl)piperidin-3-yl]-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-1-(Ethylsulfonyl)piperidin-3-yl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD08569901
• Inchi： 1S/C10H18N4O2S2/c1-3-18(15,16)14-6-4-5-8(7-14)9-11-12-10(17)13(9)2/h8H,3-7H2,1-2H3,(H,12,17)
• InChI Key： IVFRVIUMRUVYCA-UHFFFAOYSA-N
• SMILES： N1=C(C2CCCN(S(CC)(=O)=O)C2)N(C)C(=S)N1

Computed Properties

• Exact Mass: 290.08711818Da
• Monoisotopic Mass: 290.08711818Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-1-(Ethylsulfonyl)piperidin-3-yl-4-methyl-4H-1,2,4-triazole-3-thiol

5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound with CAS No. 932875-69-9, commonly referred to as 5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol, is a complex organic sulfur-containing compound with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its piperidine ring, sulfonyl group, and triazole ring, which collectively contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of such compounds in the development of novel materials and pharmaceutical agents. The triazole ring in this compound is particularly notable due to its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and self-assembling processes. Additionally, the sulfonyl group introduces electron-withdrawing effects, enhancing the compound's reactivity and stability under certain conditions.

One of the most intriguing aspects of 5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol is its potential as a building block for advanced materials. Researchers have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its sulfur atoms can act as coordinating sites for metal ions. This property makes it a valuable component in the design of porous materials with applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The introduction of the ethy sulfonyl group onto the piperidine ring is typically achieved via sulfonating agents under controlled conditions. Subsequent coupling reactions with triazole precursors enable the formation of the final product. The optimization of these reaction conditions has been a focus of recent studies to improve yield and purity.

The biological activity of 5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol has also been investigated in preclinical models. Early findings suggest that it may exhibit moderate anti-inflammatory and antioxidant properties, making it a candidate for further exploration in drug discovery programs. However, additional research is required to fully understand its pharmacokinetics and safety profile.

From an environmental perspective, this compound demonstrates moderate biodegradability under aerobic conditions. Its degradation pathways involve oxidative cleavage of the sulfonyl group and hydrolysis of the triazole ring. These findings are particularly relevant for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, 5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-methyl